Cas no 114903-30-9 (Boc-5-methoxy-L-tryptophan)

Boc-5-methoxy-L-tryptophan structure
Boc-5-methoxy-L-tryptophan structure
Boc-5-methoxy-L-tryptophan
114903-30-9
C17H22N2O5
334.36698
1037230

Boc-5-methoxy-L-tryptophan Properties

Names and Identifiers

    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • (S)-2-(tert-butoxycarbonylamino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • Boc-5-methoxy-L-tryptophan
    • AG-B-16801
    • AK109734
    • CTK7A7887
    • KB-210892
    • SureCN8939524
    • Cbz-L-5-methoxytryptophan
    • N-BOC-5-METHOXY-L-TRYPTOPHAN
    • L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methoxy-
    • +Expand
    • RFEFILRKWWZSFK-AWEZNQCLSA-N
    • InChI=1S/C17H22N2O5/c1-17(2,3)24-16(22)19-14(15(20)21)7-10-9-18-13-6-5-11(23-4)8-12(10)13/h5-6,8-9,14,18H,7H2,1-4H3,(H,19,22)(H,20,21)/t14-/m0/s1
    • CC(C)(OC(N[C@H](C(O)=O)CC1=CNC2=C1C=C(OC)C=C2)=O)C

Computed Properties

  • 334.15296
  • 3
  • 7
  • 8
  • 24

Experimental Properties

  • 100.65

Boc-5-methoxy-L-tryptophan Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000FVS-250mg
L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methoxy-
114903-30-9 97%
250mg
$128.00
A2B Chem LLC
AA19784-250mg
(S)-2-((tert-Butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
114903-30-9 97%
250mg
$207.00 2024-04-20
Aaron
AR000G44-250mg
L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methoxy-
114903-30-9 97%
250mg
$137.00
Advanced ChemBlocks
O28201-250mg
N-Boc-5-methoxy-L-tryptophan
114903-30-9 95%
250mg
$165
Alichem
A199006912-1g
(S)-2-((tert-Butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
114903-30-9 95%
1g
$1485.67 2023-09-04
Chemenu
CM182661-1g
Boc-5-methoxy-L-tryptophan
114903-30-9 95%
1g
$1274
TRC
B025495-50mg
Boc-5-methoxy-L-tryptophan
114903-30-9
50mg
$ 450.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1395862-250mg
(S)-2-((tert-butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
114903-30-9 95+%
250mg
¥4706.00
SHENG KE LU SI SHENG WU JI SHU
sc-326404-250 mg
Boc-5-methoxy-L-tryptophan,
114903-30-9
250MG
¥3,685.00 2023-07-11

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